Cas no 26029-09-4 (4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol
• CAS No: 26029-09-4
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• MDL: MFCD08691553
• CID: 871666
• Update Time: 2026-04-29

4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol
• 3-phenyl-4-propan-2-yl-1H-1,2,4-triazole-5-thione
• 4-isopropyl-5-phenyl-4H-1,2,4-triazole-3-thiol(SALTDATA: FREE)
• 4-isopropyl-5-phenyl-2,4-dihydro-[1,2,4]triazole-3-thione
• 5-phenyl-4-(propan-2-yl)-4H-1,2,4-triazole-3-thiol
• AG-E-80936
• CTK4F6957
• STK946045

• MDL： MFCD08691553
• Inchi： InChI=1S/C11H13N3S/c1-8(2)14-10(12-13-11(14)15)9-6-4-3-5-7-9/h3-8H,1-2H3,(H,13,15)
• InChI Key： GYEMVRVUKFGVOL-UHFFFAOYSA-N
• SMILES： CC(C)N1C(=NN=C1S)C2=CC=CC=C2

Computed Properties

• Exact Mass: 219.08300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 69.51000
• LogP: 2.81470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles